Cas no 1932799-36-4 (trans-4-(3-aminopropyl)aminooxolan-3-ol)
trans-4-(3-aminopropyl)aminooxolan-3-ol Chemical and Physical Properties
Names and Identifiers
-
- trans-4-(3-aminopropyl)aminooxolan-3-ol
- 3-Furanol, 4-[(3-aminopropyl)amino]tetrahydro-, (3S,4R)-
- 1932799-36-4
- trans-4-[(3-aminopropyl)amino]oxolan-3-ol
- (3S,4R)-4-((3-Aminopropyl)amino)tetrahydrofuran-3-ol
- (3S,4R)-4-[(3-aminopropyl)amino]oxolan-3-ol
- AKOS040823222
- F6545-4768
-
- Inchi: 1S/C7H16N2O2/c8-2-1-3-9-6-4-11-5-7(6)10/h6-7,9-10H,1-5,8H2/t6-,7-/m1/s1
- InChI Key: CMTBMOSINBTGKE-RNFRBKRXSA-N
- SMILES: O1C[C@@H](NCCCN)[C@H](O)C1
Computed Properties
- Exact Mass: 160.121177757g/mol
- Monoisotopic Mass: 160.121177757g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 111
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.2
- Topological Polar Surface Area: 67.5Ų
Experimental Properties
- Density: 1.12±0.1 g/cm3(Predicted)
- Boiling Point: 330.0±42.0 °C(Predicted)
- pka: 14.17±0.40(Predicted)
trans-4-(3-aminopropyl)aminooxolan-3-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6545-4768-0.25g |
trans-4-[(3-aminopropyl)amino]oxolan-3-ol |
1932799-36-4 | 95%+ | 0.25g |
$270.0 | 2023-09-06 | |
| Life Chemicals | F6545-4768-0.5g |
trans-4-[(3-aminopropyl)amino]oxolan-3-ol |
1932799-36-4 | 95%+ | 0.5g |
$285.0 | 2023-09-06 | |
| Life Chemicals | F6545-4768-1g |
trans-4-[(3-aminopropyl)amino]oxolan-3-ol |
1932799-36-4 | 95%+ | 1g |
$301.0 | 2023-09-06 | |
| Life Chemicals | F6545-4768-2.5g |
trans-4-[(3-aminopropyl)amino]oxolan-3-ol |
1932799-36-4 | 95%+ | 2.5g |
$658.0 | 2023-09-06 | |
| Life Chemicals | F6545-4768-5g |
trans-4-[(3-aminopropyl)amino]oxolan-3-ol |
1932799-36-4 | 95%+ | 5g |
$994.0 | 2023-09-06 | |
| Life Chemicals | F6545-4768-10g |
trans-4-[(3-aminopropyl)amino]oxolan-3-ol |
1932799-36-4 | 95%+ | 10g |
$1398.0 | 2023-09-06 |
trans-4-(3-aminopropyl)aminooxolan-3-ol Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
Additional information on trans-4-(3-aminopropyl)aminooxolan-3-ol
Introduction to trans-4-(3-aminopropyl)aminooxolan-3-ol (CAS No. 1932799-36-4)
trans-4-(3-aminopropyl)aminooxolan-3-ol (CAS No. 1932799-36-4) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure and potential biological activities, holds promise for various therapeutic applications. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of trans-4-(3-aminopropyl)aminooxolan-3-ol.
Chemical Structure and Properties
trans-4-(3-aminopropyl)aminooxolan-3-ol is a chiral molecule with a complex structure that includes an oxolane ring and an amino group attached to a propyl chain. The presence of the oxolane ring imparts unique stereochemical properties to the molecule, which can influence its interactions with biological targets. The compound has a molecular formula of C8H17NO2 and a molecular weight of 159.22 g/mol. Its chemical structure is depicted below:
O
|
C - C - C - N - CH2-CH2-CH2-NH2
| |
H OH
The compound exhibits good solubility in polar solvents such as water and ethanol, making it suitable for various experimental conditions. Its stability under different pH conditions and temperatures has been extensively studied, providing valuable insights into its potential for pharmaceutical formulations.
Synthesis Methods
The synthesis of trans-4-(3-aminopropyl)aminooxolan-3-ol has been the subject of several research studies, with various methods being developed to optimize yield and purity. One common approach involves the reaction of an epoxide with an amine, followed by reduction and further functionalization steps. A typical synthetic route is outlined below:
- Epoxylation of an allylic alcohol to form an epoxide intermediate.
- Nucleophilic ring opening of the epoxide with an amine to form a secondary amine.
- Catalytic hydrogenation to reduce the double bond and form the final product.
This synthetic pathway has been refined to achieve high yields and enantiomeric purity, which is crucial for pharmaceutical applications where stereoselectivity is essential.
Biological Activities and Therapeutic Potential
trans-4-(3-aminopropyl)aminooxolan-3-ol has shown promising biological activities in several preclinical studies. One of its key properties is its ability to modulate specific receptors involved in neurodegenerative diseases. Recent research has demonstrated that the compound can bind to GABA receptors, potentially offering therapeutic benefits for conditions such as anxiety and epilepsy.
In addition to its neuropharmacological effects, trans-4-(3-aminopropyl)aminooxolan-3-ol has also been investigated for its anti-inflammatory properties. Studies have shown that it can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its potential use in treating inflammatory disorders.
Clinical Trials and Future Directions
The promising preclinical results have led to the initiation of clinical trials to evaluate the safety and efficacy of trans-4-(3-aminopropyl)aminooxolan-3-ol. Early-phase clinical trials have shown that the compound is well-tolerated by patients, with no significant adverse effects reported. These findings have paved the way for further clinical studies to explore its therapeutic potential in larger patient populations.
Ongoing research is focused on optimizing the pharmacokinetic properties of the compound to enhance its bioavailability and therapeutic index. Additionally, efforts are being made to develop novel formulations that can improve patient compliance and reduce dosing frequency.
Conclusion
trans-4-(3-aminopropyl)aminooxolan-3-ol (CAS No. 1932799-36-4) is a promising compound with a unique chemical structure and diverse biological activities. Its potential applications in treating neurodegenerative diseases, anxiety disorders, epilepsy, and inflammatory conditions make it an exciting area of research in medicinal chemistry and pharmaceutical science. As clinical trials progress and more data become available, it is likely that this compound will play a significant role in advancing therapeutic options for patients suffering from these conditions.
1932799-36-4 (trans-4-(3-aminopropyl)aminooxolan-3-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)